![molecular formula C8H6ClN B8242597 4-Chloro-2-ethynylaniline](/img/structure/B8242597.png)
4-Chloro-2-ethynylaniline
Overview
Description
4-Chloro-2-ethynylaniline is a useful research compound. Its molecular formula is C8H6ClN and its molecular weight is 151.59 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Diazine Compounds : Electrochemical oxidation of 4-ethynylaniline in buffer solution/acetonitrile mixture has been studied, leading to the synthesis of 1,2-bis(4-ethynylphenyl)diazene. This process is notable for its green chemistry approach and potential antibiotic activity against certain receptors (Mehrdadian, Khazalpour, Amani, & Jamshidi, 2021).
Indole and Quinoline Derivatives Synthesis : The InBr3-promoted approach to synthesizing polysubstituted indoles and quinolines from 2-ethynylanilines demonstrates the versatility of this compound. The process involves intramolecular cyclization and intermolecular dimerization, depending on the terminal substituent group (Sakai, Annaka, Fujita, Sato, & Konakahara, 2008).
Aerobic Oxidative Cyclization : Palladium-catalyzed intermolecular aerobic oxidative cyclization of 2-ethynylanilines with isocyanides leads to the synthesis of 4-halo-2-aminoquinolines. This method provides a wide variety of derivatives with moderate to excellent yields (Liu, Gao, Yu, Wu, & Jiang, 2013).
Synthesis of Conjugated Polymers : The synthesis of poly(4-ethynylaniline), a new conjugated polymer, demonstrates the material science applications of 4-Chloro-2-ethynylaniline. This polymer exhibits unique electro-optical properties, including photoluminescence and a specific HOMO energy level (Gui, Yin, Wang, Jin, Lee, Lim, Lyoo, & Gal, 2006).
Surface Plasmon Coupling Reactions : The coupling of 4-ethynylaniline (4-APA) in surface-enhanced Raman spectroscopy (SERS) and density functional theory (DFT) studies illustrates its potential in catalytic reactions and materials science (Yang, Luo, Song, Ding, & Xia, 2021).
properties
IUPAC Name |
4-chloro-2-ethynylaniline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClN/c1-2-6-5-7(9)3-4-8(6)10/h1,3-5H,10H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJUDABNSMKYXGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=C(C=CC(=C1)Cl)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClN | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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